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Compound of Interest

Compound Name: Conolidine

Cat. No.: B15126589 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

novel compounds like Conolidine is paramount. This guide provides essential procedural

information for the safe operational use and disposal of Conolidine in a laboratory setting,

based on available safety data and best practices for handling potent chemical compounds.

Chemical and Safety Data
While a comprehensive Safety Data Sheet (SDS) for Conolidine is not widely available,

existing data provides insight into its chemical properties and potential hazards. This

information is crucial for risk assessment and the implementation of appropriate safety controls.

Identifier Value Reference

Chemical Name Conolidine [1][2]

Synonyms (+)-Conolidine, (+)-Ervaticine [1]

CAS Number 100414-81-1 [1]

Molecular Formula C₁₇H₁₈N₂O [1][2]

Molecular Weight 266.34 g/mol [1][2][3]

Appearance White to beige powder [1]

Solubility DMSO: >2 mg/mL, clear [1]

Storage Temperature -10 to -25°C [1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15126589?utm_src=pdf-interest
https://www.benchchem.com/product/b15126589?utm_src=pdf-body
https://www.benchchem.com/product/b15126589?utm_src=pdf-body
https://www.benchchem.com/product/b15126589?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml3860
https://www.medkoo.com/products/44092
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml3860
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml3860
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml3860
https://www.medkoo.com/products/44092
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml3860
https://www.medkoo.com/products/44092
https://en.wikipedia.org/wiki/Conolidine
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml3860
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml3860
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml3860
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Information Details Reference

GHS Pictogram GHS07 (Exclamation Mark) [1]

Signal Word Warning [1]

Hazard Statement H302: Harmful if swallowed [1]

Precautionary Statements
P264, P270, P301 + P312,

P501
[1]

Hazard Classification Acute Toxicity 4 (Oral) [1]

Potential Side Effects
Nausea, dizziness, digestive

problems
[4]

Personal Protective Equipment (PPE)
Given that Conolidine is a potent, powdered alkaloid that is harmful if swallowed, a

comprehensive PPE protocol is essential to minimize exposure. The following

recommendations are based on best practices for handling hazardous drugs and chemicals in

a laboratory setting.
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PPE Component Specification Purpose Reference

Hand Protection

Double-gloving with

powder-free nitrile

gloves tested to ASTM

D6978 standard.

To prevent skin

contact and

absorption. The outer

glove should be

removed after

handling and before

leaving the work area.

[5][6][7]

Eye and Face

Protection

Safety glasses with

side shields or

chemical splash

goggles. A full-face

shield is

recommended when

there is a risk of

splashes.

To protect eyes and

face from airborne

particles and

splashes.

[5][8]

Respiratory Protection

For handling small

quantities in a well-

ventilated area or a

chemical fume hood,

a surgical mask may

be sufficient. For

weighing or

generating aerosols,

an N95 or higher

respirator is

recommended.

To prevent inhalation

of the powdered

compound.

[9]

Body Protection

A disposable, low-

permeability gown

with a solid front, long

sleeves, and tight-

fitting cuffs.

To protect skin and

clothing from

contamination.

[7]

Foot Protection Closed-toe shoes.

Shoe covers should

be worn in designated

To protect feet from

spills and prevent the

[8]
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hazardous drug

handling areas.

spread of

contamination.

Operational Plan for Handling Conolidine
A step-by-step operational plan ensures that Conolidine is handled safely and effectively

throughout the experimental workflow.

Preparation and Engineering Controls
Designated Area: All work with Conolidine powder should be conducted in a designated

area, such as a chemical fume hood or a biological safety cabinet, to minimize inhalation

exposure.

Surface Protection: Cover the work surface with absorbent, disposable bench paper.

Gather Materials: Ensure all necessary equipment, including microbalances, spatulas, and

solvent dispensers, are within the designated area before starting work.

Weighing and Reconstitution
Weighing: Carefully weigh the required amount of Conolidine powder on a microbalance

within the containment of a fume hood. Use anti-static weighing paper or a weighing boat.

Reconstitution: Add the solvent (e.g., DMSO) to the vial containing the Conolidine powder

slowly and carefully to avoid splashing. Cap the vial securely and vortex or sonicate as

needed to ensure complete dissolution.

Experimental Use
Dilutions: Perform all serial dilutions within the fume hood.

Cell Culture/Animal Dosing: When adding Conolidine solutions to cell cultures or preparing

doses for animal studies, handle the solutions with care to avoid splashes and aerosols.

Decontamination

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15126589?utm_src=pdf-body
https://www.benchchem.com/product/b15126589?utm_src=pdf-body
https://www.benchchem.com/product/b15126589?utm_src=pdf-body
https://www.benchchem.com/product/b15126589?utm_src=pdf-body
https://www.benchchem.com/product/b15126589?utm_src=pdf-body
https://www.benchchem.com/product/b15126589?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work Surfaces: After each use, decontaminate the work area. Wipe down all surfaces with a

suitable deactivating agent or 70% ethanol.

Equipment: Clean all non-disposable equipment, such as spatulas and glassware,

thoroughly.

Disposal Plan
Proper disposal of Conolidine waste is critical to prevent environmental contamination and

accidental exposure.

Waste Type Disposal Procedure Reference

Unused Conolidine Powder

Dispose of as hazardous

chemical waste in a clearly

labeled, sealed container.

[10][11]

Contaminated Labware (e.g.,

pipette tips, tubes)

Place in a designated

hazardous waste container

lined with a durable

polyethylene bag.

[5]

Contaminated PPE (e.g.,

gloves, gown)

Remove carefully to avoid

cross-contamination and place

in a labeled, sealed bag for

hazardous waste disposal.

[5]

Liquid Waste (e.g., unused

solutions)

Collect in a designated, sealed

hazardous waste container. Do

not pour down the drain.

[11]

Empty Vials

Triple-rinse with a suitable

solvent, collect the rinsate as

hazardous waste, and then

dispose of the vial in a sharps

container or as hazardous

waste.

[11]

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for handling Conolidine in a laboratory

setting, from receiving to disposal.

Preparation

Handling (in Fume Hood)

Cleanup & Disposal

Receive & Log
Conolidine

Store at -10 to -25°C

Prepare Designated
Work Area

Don Appropriate
PPE

Weigh Powder

Proceed to Handling

Reconstitute in
Solvent (e.g., DMSO)

Perform Experiment
(e.g., Dilutions, Dosing)

Decontaminate
Work Area & Equipment

Proceed to Cleanup

Dispose of Solid &
Liquid Waste

Doff & Dispose of
PPE
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Conolidine in a laboratory environment.

This comprehensive guide provides the necessary information for the safe handling and

disposal of Conolidine. Adherence to these procedures will help to ensure the safety of all

laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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